Cas no 1955557-80-8 (2-(pyrazin-2-yl)ethan-1-amine; oxalic acid)
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazineethanamine, ethanedioate (1:1)
- 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid
-
- Inchi: 1S/C6H9N3.C2H2O4/c7-2-1-6-5-8-3-4-9-6;3-1(4)2(5)6/h3-5H,1-2,7H2;(H,3,4)(H,5,6)
- InChI Key: NXFSMZLFZCOQIH-UHFFFAOYSA-N
- SMILES: C(=O)(O)C(=O)O.C(C1=NC=CN=C1)CN
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01029277-1g |
2-(Pyrazin-2-yl)ethan-1-amine, oxalic acid |
1955557-80-8 | 95% | 1g |
¥1372.0 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01029277-5g |
2-(Pyrazin-2-yl)ethan-1-amine, oxalic acid |
1955557-80-8 | 95% | 5g |
¥5824.0 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-1G |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 1g |
¥ 1,207.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-5G |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 5g |
¥ 5,412.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-10G |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 10g |
¥ 10,381.00 | 2023-04-07 | |
| Enamine | EN300-190715-1.0g |
2-(pyrazin-2-yl)ethan-1-amine, oxalic acid |
1955557-80-8 | 1g |
$0.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-100mg |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 100mg |
¥363.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-250mg |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 250mg |
¥482.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-500mg |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 500mg |
¥805.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19162-3-1g |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid |
1955557-80-8 | 95% | 1g |
¥1208.0 | 2024-04-23 |
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid
Comprehensive Overview of 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid (CAS No. 1955557-80-8)
2-(pyrazin-2-yl)ethan-1-amine; oxalic acid (CAS No. 1955557-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, formed by the combination of 2-(pyrazin-2-yl)ethan-1-amine and oxalic acid, exhibits unique properties that make it valuable for applications in drug discovery, material science, and agrochemical development. Its molecular structure, characterized by the presence of a pyrazine ring and an ethylamine moiety, contributes to its reactivity and versatility in synthetic chemistry.
In recent years, the demand for heterocyclic compounds like 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) targeting agents. The compound's ability to form stable salts with oxalic acid enhances its solubility and bioavailability, making it a promising candidate for formulation development. This aligns with the growing trend of optimizing drug-like properties in early-stage research.
The synthesis and characterization of CAS No. 1955557-80-8 have been explored in several peer-reviewed studies, highlighting its crystallographic features and hydrogen-bonding patterns. These properties are critical for understanding its interactions in biological systems. For instance, the pyrazine ring serves as a key pharmacophore in many FDA-approved drugs, which has led to increased scrutiny of derivatives like 2-(pyrazin-2-yl)ethan-1-amine. The compound's logP and pKa values further underscore its suitability for medicinal chemistry applications.
From an industrial perspective, 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to produce this compound, addressing environmental concerns while maintaining high yields. This resonates with the broader shift toward eco-friendly chemical production, a topic frequently searched by professionals in the field.
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of CAS No. 1955557-80-8. Quality control is paramount, especially when the compound is used in high-throughput screening or combinatorial chemistry. Recent advancements in automated purification systems have streamlined its production, reducing costs and turnaround times for researchers.
In summary, 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid represents a compelling case study in modern chemical innovation. Its dual functionality, coupled with its relevance to drug development and material science, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain at the forefront of cutting-edge research and industrial applications.
1955557-80-8 (2-(pyrazin-2-yl)ethan-1-amine; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)